Cas no 71712-85-1 (1-(4-ETHOXYPHENYL)-4,4,4-TRIFLUOROBUTANE-1,3-DIONE)

1-(4-ETHOXYPHENYL)-4,4,4-TRIFLUOROBUTANE-1,3-DIONE is a fluorinated β-diketone compound characterized by its trifluoromethyl group and ethoxyphenyl substitution. This structure imparts unique reactivity and stability, making it valuable as a chelating agent or intermediate in coordination chemistry and organic synthesis. The presence of the ethoxy group enhances solubility in organic solvents, while the trifluoromethyl moiety contributes to electron-withdrawing effects, influencing its reactivity in nucleophilic or electrophilic processes. Its applications may include use in metal complexation, catalysis, or as a precursor for heterocyclic compounds. The compound's well-defined structure allows for precise modifications in synthetic pathways, offering utility in pharmaceutical and materials science research.
1-(4-ETHOXYPHENYL)-4,4,4-TRIFLUOROBUTANE-1,3-DIONE structure
71712-85-1 structure
Product Name:1-(4-ETHOXYPHENYL)-4,4,4-TRIFLUOROBUTANE-1,3-DIONE
CAS No:71712-85-1
MF:C12H11F3O3
MW:260.209154367447
MDL:MFCD03420708
CID:890044
PubChem ID:2771472
Update Time:2025-06-07

1-(4-ETHOXYPHENYL)-4,4,4-TRIFLUOROBUTANE-1,3-DIONE Chemical and Physical Properties

Names and Identifiers

    • 1-(4-ETHOXYPHENYL)-4,4,4-TRIFLUOROBUTANE-1,3-DIONE
    • TOS-BB-0663
    • A917908
    • HIMDLEBASPFIAK-UHFFFAOYSA-N
    • AKOS000210943
    • 71712-85-1
    • MFCD03420708
    • 1-(4-Ethoxyphenyl)-4,4,4-trifluoro-1,3-butanedione
    • SCHEMBL4587003
    • BB 0256710
    • DTXSID80377944
    • CS-0317277
    • FT-0679213
    • AB90910
    • LS-02251
    • ALBB-006414
    • STK503903
    • MDL： MFCD03420708
    • Inchi： 1S/C12H11F3O3/c1-2-18-9-5-3-8(4-6-9)10(16)7-11(17)12(13,14)15/h3-6H,2,7H2,1H3
    • InChI Key： HIMDLEBASPFIAK-UHFFFAOYSA-N
    • SMILES： FC(C(CC(C1C=CC(=CC=1)OCC)=O)=O)(F)F

Computed Properties

  • Exact Mass: 260.06600
  • Monoisotopic Mass: 260.06602869g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37000
  • LogP: 2.78950

1-(4-ETHOXYPHENYL)-4,4,4-TRIFLUOROBUTANE-1,3-DIONE Security Information

  • HazardClass：IRRITANT

1-(4-ETHOXYPHENYL)-4,4,4-TRIFLUOROBUTANE-1,3-DIONE Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1-(4-ETHOXYPHENYL)-4,4,4-TRIFLUOROBUTANE-1,3-DIONE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E677785-5mg
1-(4-Ethoxyphenyl)-4,4,4-trifluorobutane-1,3-dione
 71712-85-1
5mg
 $ 50.00 2022-06-05
TRC
E677785-10mg
1-(4-Ethoxyphenyl)-4,4,4-trifluorobutane-1,3-dione
 71712-85-1
10mg
 $ 65.00 2022-06-05
TRC
E677785-50mg
1-(4-Ethoxyphenyl)-4,4,4-trifluorobutane-1,3-dione
 71712-85-1
50mg
 $ 80.00 2022-06-05
Alichem
A019110833-5g
1-(4-Ethoxyphenyl)-4,4,4-trifluorobutane-1,3-dione
 71712-85-1 95%
5g
 $400.00 2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
037736-500mg
1-(4-Ethoxyphenyl)-4,4,4-trifluorobutane-1,3-dione
 71712-85-1
500mg
 1235CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
037736-500mg
1-(4-Ethoxyphenyl)-4,4,4-trifluorobutane-1,3-dione
 71712-85-1
500mg
 1235.0CNY 2021-07-10
Advanced ChemBlocks
P36445-1G
1-(4-Ethoxyphenyl)-4,4,4-trifluoro-1,3-butanedione
 71712-85-1 95%
1G
 $160 2023-04-13
Advanced ChemBlocks
P36445-5G
1-(4-Ethoxyphenyl)-4,4,4-trifluoro-1,3-butanedione
 71712-85-1 95%
5G
 $450 2023-09-15
A2B Chem LLC
AC67482-500mg
1-(4-Ethoxyphenyl)-4,4,4-trifluorobutane-1,3-dione
 71712-85-1 >95%
500mg
 $384.00 2024-04-19
A2B Chem LLC
AC67482-1g
1-(4-Ethoxyphenyl)-4,4,4-trifluorobutane-1,3-dione
 71712-85-1 >95%
1g
 $405.00 2024-04-19

1-(4-ETHOXYPHENYL)-4,4,4-TRIFLUOROBUTANE-1,3-DIONE Related Literature

Related Categories

71712-85-1 (1-(4-ETHOXYPHENYL)-4,4,4-TRIFLUOROBUTANE-1,3-DIONE) Related Products

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.